Cas no 69429-70-5 (1,2-Benziodoxole,1,3-dihydro-1-hydroxy-3,3-dimethyl-)

1,2-Benziodoxole,1,3-dihydro-1-hydroxy-3,3-dimethyl- structure
69429-70-5 structure
Product Name:1,2-Benziodoxole,1,3-dihydro-1-hydroxy-3,3-dimethyl-
CAS No:69429-70-5
MF:C9H11IO2
MW:278.086915254593
CID:506365
PubChem ID:329553
Update Time:2025-04-19

1,2-Benziodoxole,1,3-dihydro-1-hydroxy-3,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benziodoxole,1,3-dihydro-1-hydroxy-3,3-dimethyl-
    • 1,3-DIHYDRO-1-HYDROXY-3,3-DIMETHYL-1,2-BENZIODOXOLE
    • 1-hydroxy-3,3-dimethyl-1λ<sup>3</sup>,2-benziodoxole
    • 1,3-Dihydro-1-hydroxy-3,3-dimethyl-1,2-benziodoxol
    • 1-Hydroxy-1,3-dihydro-3,3-dimethyl-1,2-benziodoxole
    • 1-hydroxy-3,3-dimethyl-1
    • 1-hydroxy-3,3-dimethyl-3(1H)-1,2-benziodoxol
    • 1-hydroxy-3,3-dimethyl-3-(1H)-1,2-benziodoxole
    • AC1L750D
    • NSC312854
    • DTXSID90317230
    • NSC-312854
    • 1,3-Dihydro-1-hydroxy-3,3-dimethyl-1,2-benziodoxole, 98.0-102.0% (AT)
    • MFCD28411323
    • 1-hydroxy-3,3-dimethyl-1lambda3,2-benziodoxole
    • 9-hydroxy-7,7-dimethyl-9$l^{3}-ioda-8-oxabicyclo[4.3.0]nona-1,3,5-trie ne
    • 69429-70-5
    • 3,3-Dimethyl-1lambda~3~,2-benziodoxol-1(3H)-ol
    • Inchi: 1S/C9H11IO2/c1-9(2)7-5-3-4-6-8(7)10(11)12-9/h3-6,11H,1-2H3
    • InChI Key: LYUULLIYJCLGFU-UHFFFAOYSA-N
    • SMILES: I1(C2C=CC=CC=2C(C)(C)O1)O

Computed Properties

  • Exact Mass: 277.97993
  • Monoisotopic Mass: 277.98
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5A^2
  • XLogP3: 2.3

Experimental Properties

  • PSA: 29.46

1,2-Benziodoxole,1,3-dihydro-1-hydroxy-3,3-dimethyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
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9-hydroxy-7,7-dimethyl-9$l^{3}-ioda-8-oxabicyclo[4.3.0]nona-1,3,5-trie ne
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A2B Chem LLC
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